Cas no 1797339-07-1 (N'-(5-chloro-2-cyanophenyl)-N-[2-methoxy-2-(3-methoxyphenyl)ethyl]oxamide)

• Product Name: N'-(5-chloro-2-cyanophenyl)-N-[2-methoxy-2-(3-methoxyphenyl)ethyl]oxamide
• CAS No: 1797339-07-1
• MF: C₁₉H₁₈ClN₃O₄
• MW: 387.816923618317
• CID: 5372792
• Update Time: 2025-06-10

N'-(5-chloro-2-cyanophenyl)-N-[2-methoxy-2-(3-methoxyphenyl)ethyl]oxamide Chemical and Physical Properties

Names and Identifiers

• N'-(5-chloro-2-cyanophenyl)-N-[2-methoxy-2-(3-methoxyphenyl)ethyl]oxamide

• Inchi： 1S/C19H18ClN3O4/c1-26-15-5-3-4-12(8-15)17(27-2)11-22-18(24)19(25)23-16-9-14(20)7-6-13(16)10-21/h3-9,17H,11H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key： WUGKNIGJSQWLQT-UHFFFAOYSA-N
• SMILES： C(NCC(OC)C1=CC=CC(OC)=C1)(=O)C(NC1=CC(Cl)=CC=C1C#N)=O

Additional information on N'-(5-chloro-2-cyanophenyl)-N-[2-methoxy-2-(3-methoxyphenyl)ethyl]oxamide

N'-(5-Chloro-2-Cyanophenyl)-N-[2-Methoxy-2-(3-Methoxyphenyl)Ethyl]Oxamide: A Comprehensive Overview

N'-(5-Chloro-2-Cyanophenyl)-N-[2-Methoxy-2-(3-Methoxyphenyl)Ethyl]Oxamide, identified by the CAS registry number 1797339-07-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as Compound 1797339-07-1, has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

The molecular structure of N'-(5-Chloro-2-Cyanophenyl)-N-[2-Methoxy-2-(3-Methoxyphenyl)Ethyl]Oxamide comprises a central oxamide group, which serves as a key functional moiety. This group is connected to two distinct aromatic systems: a 5-chloro-2-cyanophenyl ring and a 2-methoxy-substituted ethyl group attached to a 3-methoxyphenyl ring. The presence of multiple electron-withdrawing and electron-donating groups in the molecule creates a dynamic electronic environment, which is crucial for its reactivity and biological interactions.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties of Compound 1797339-07-1 with high accuracy. These studies reveal that the compound exhibits favorable solubility profiles and stability under physiological conditions, making it an attractive candidate for pharmacological applications. Furthermore, molecular docking studies have demonstrated its potential to bind to key protein targets, such as kinases and G-protein coupled receptors (GPCRs), which are implicated in various diseases including cancer and neurodegenerative disorders.

The synthesis of N'-(5-Chloro-2-Cyanophenyl)-N-[2-Methoxy-2-(3-Methoxyphenyl)Ethyl]Oxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting materials include chlorinated aromatic compounds and methoxy-substituted phenols, which are subjected to nucleophilic substitution, condensation, and oxidation reactions. The optimization of reaction conditions has significantly improved the yield and purity of the final product, ensuring its suitability for large-scale production.

In terms of applications, Compound 1797339-07-1 has shown promise in the field of medicinal chemistry as a lead compound for drug development. Its ability to modulate cellular signaling pathways makes it a valuable tool in the study of disease mechanisms. For instance, recent research has focused on its potential as an anti-inflammatory agent, where it demonstrates selective inhibition of pro-inflammatory cytokines without affecting normal cellular functions.

Additionally, the compound's unique electronic properties make it an interesting candidate for materials science applications. Its ability to form stable amide bonds suggests its potential use in polymer chemistry, particularly in the development of biodegradable polymers for biomedical applications. Preliminary studies have shown that polymers incorporating Compound 1797339-07-1 exhibit enhanced mechanical strength and biocompatibility, opening new avenues for tissue engineering and drug delivery systems.

The environmental impact of N'-(5-Chloro-2-Cyanophenyl)-N-[2-Methoxy-2-(3-Methoxyphenyl)Ethyl]Oxamide has also been a topic of recent research. Studies indicate that the compound undergoes efficient biodegradation under aerobic conditions, minimizing its ecological footprint. This attribute is particularly important for industries seeking sustainable chemical solutions that align with global environmental goals.

In conclusion, N'-(5-Chloro-2-Cyanophenyl)-N-[2-Methoxy-2-(3-Methoxyphenyl)Ethyl]Oxamide (CAS No. 1797339-07-1) represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with favorable biological and physical properties, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing modern science and technology.